![molecular formula C17H20FN5O B2935479 1-(4,6-Dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(2-fluorophenyl)urea CAS No. 1448136-13-7](/img/structure/B2935479.png)
1-(4,6-Dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(2-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4,6-Dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(2-fluorophenyl)urea, also known as PF-04518600, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively investigated. In
Scientific Research Applications
1. Hydrogen Bonding and Dimerization
- Strong Dimerization via Hydrogen Bonding : Research has shown that derivatives of ureidopyrimidinones, similar to the compound , exhibit strong dimerization capabilities through hydrogen bonding. This characteristic is significant in supramolecular chemistry for building complex molecular structures (Beijer et al., 1998).
2. Supramolecular Chemistry and Self-Assembly
- Supramolecular Assembly and Disassembly : The compound's structural analogs have been observed to undergo reversible disassembly and intercalation in response to specific ions. This property is crucial in developing responsive materials and sensors (Yu et al., 2011).
3. Electron Transfer and Chemical Properties
- Electron Transfer Across Hydrogen Bonds : Studies on ureapyrimidinedione-substituted complexes, related to the compound in focus, provide insights into electron transfer mechanisms across multiple hydrogen bonds. This has implications in developing advanced materials for electronic applications (Pichlmaier et al., 2009).
4. Tautomeric and Conformational Studies
- Conformational and Tautomeric Control : The compound's relatives have been used in studying conformational equilibria and tautomerism, essential for understanding molecular behavior and designing responsive molecular systems (Kwiatkowski et al., 2019).
5. Environmental and Metabolic Studies
- Degradation and Metabolism in Soil : Research has been conducted on similar compounds to understand their degradation and metabolism in soil, particularly under flooded conditions. This research is crucial for environmental impact assessments of related chemicals (Kim et al., 2003).
6. Development of Anticancer Agents
- Anticancer Properties : Some derivatives of the compound have shown potential as anticancer agents, exhibiting significant antiproliferative effects against various cancer cell lines. This opens avenues for further research into their therapeutic applications (Feng et al., 2020).
7. Potential as Central Nervous System Agents
- CNS Activity : A series of related N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas demonstrated anxiolytic and muscle-relaxant properties, indicating the potential of similar compounds in developing CNS-targeting medications (Rasmussen et al., 1978).
Properties
IUPAC Name |
1-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-3-(2-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FN5O/c1-11-15(12(2)20-16(19-11)23-9-5-6-10-23)22-17(24)21-14-8-4-3-7-13(14)18/h3-4,7-8H,5-6,9-10H2,1-2H3,(H2,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URGHQHOUINWIFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCCC2)C)NC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.